Cas no 202146-16-5 (METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE)

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE structure

202146-16-5 structure

Product Name:METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE

CAS No:202146-16-5

MF:C₉H₁₀ClNO₂

MW:199.634201526642

MDL:MFCD01313708

CID:1011448

PubChem ID:2736794

Update Time:2025-04-20

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Chemical and Physical Properties

Names and Identifiers

- METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE
- EN300-205310
- 202146-16-5
- Benzoic acid, 4-amino-3-chloro-5-methyl-, methyl ester
- SDBXHTMFAXKDML-UHFFFAOYSA-N
- CIA14616
- DTXSID90371610
- AS-8597
- methyl4-amino-3-chloro-5-methylbenzoate
- MFCD01313708
- SY198076
- CS-0061260
- A856756
- SCHEMBL8060962
- Z1255465551
- AKOS027252568
- MDL： MFCD01313708
- Inchi： 1S/C9H10ClNO2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,11H2,1-2H3
- InChI Key： SDBXHTMFAXKDML-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OC)=CC(C)=C1N

Computed Properties

Exact Mass: 199.0400063g/mol
Monoisotopic Mass: 199.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 80-82
Solubility: Very slightly soluble (0.3 g/l) (25 º C),

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019100193-1g	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	95%	1g	$291.50	2023-09-02
Alichem	A019100193-5g	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	95%	5g	$825.00	2023-09-02
TRC	M289100-25mg	methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5		25mg	$ 50.00	2022-06-02
TRC	M289100-50mg	methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5		50mg	$ 70.00	2022-06-02
TRC	M289100-250mg	methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5		250mg	$ 295.00	2022-06-02
Apollo Scientific	OR0597-250mg	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	94%	250mg	£18.00	2025-02-19
Apollo Scientific	OR0597-1g	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	94%	1g	£43.00	2025-02-19
Apollo Scientific	OR0597-5g	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	94%	5g	£151.00	2025-02-19
abcr	AB233608-250 mg	Methyl 4-amino-3-chloro-5-methylbenzoate; .	202146-16-5		250mg	€96.80	2023-04-27
abcr	AB233608-1 g	Methyl 4-amino-3-chloro-5-methylbenzoate; .	202146-16-5		1g	€144.50	2023-04-27

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

202146-16-5 (METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE) Related Products

Recommended suppliers

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.